Cas no 33545-23-2 (Ethanol, 2-amino-,1-benzoate)
Ethanol, 2-amino-,1-benzoate structure
Product Name:Ethanol, 2-amino-,1-benzoate
CAS No:33545-23-2
MF:C9H11NO2
MW:165.189142465591
CID:308615
PubChem ID:169518
Update Time:2025-04-19
Ethanol, 2-amino-,1-benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-amino-,1-benzoate
- 2-aminoethyl benzoate
- Ethanol, 2-amino-, benzoate (ester) (8CI,9CI)
- Ethanol,2-amino-, benzoate (6CI,7CI)
- Ethanolamine benzoate
- AKOS022133395
- DTXSID70187231
- 2-aminoethylbenzoate
- ETHANOL, 2-AMINO-, 1-BENZOATE
- SCHEMBL1449565
- ZTL3Y534H7
- UNII-ZTL3Y534H7
- Ethanol, 2-amino-, benzoate (ester)
- Q27295880
- 2-Aminoethanol benzoate (ester)
- ETHANOL, 2-AMINO-, BENZOATE
- 33545-23-2
-
- Inchi： 1S/C9H11NO2/c10-6-7-12-9(11)8-4-2-1-3-5-8/h1-5H,6-7,10H2
- InChI Key： JOTMFOWEVMXFHO-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)CCN
Computed Properties
- Exact Mass: 165.079
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 1.119
- Boiling Point: 271.8°Cat760mmHg
- Flash Point: 132.4°C
- Refractive Index: 1.538
Ethanol, 2-amino-,1-benzoate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
Ethanol, 2-amino-,1-benzoate Related Literature
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Daniela Iannazzo,Anna Piperno,Angelo Ferlazzo,Alessandro Pistone,Candida Milone,Maurizio Lanza,Francesco Cimino,Antonio Speciale,Domenico Trombetta,Antonina Saija,Signorino Galvagno Org. Biomol. Chem. 2012 10 1025
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2. 388. The addition of hydrogen sulphide to 2-phenyl-Δ2-oxazoline and benzoylethyleneimine: attempted synthesis of fused thiazolidine–butyroazlactone ring systemsAlan A. Goldberg,William Kelly J. Chem. Soc. 1948 1919
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